Cas no 100107-43-5 (Isoquinolinesulfonamide)

Isoquinolinesulfonamide structure
Isoquinolinesulfonamide structure
Product Name:Isoquinolinesulfonamide
CAS No:100107-43-5
MF:C9H8N2O2S
MW:208.237020492554
CID:97632
PubChem ID:10104496
Update Time:2025-04-18

Isoquinolinesulfonamide Chemical and Physical Properties

Names and Identifiers

    • Isoquinolinesulfonamide
    • isoquinoline-1-sulfonamide
    • AKOS020865238
    • 1026410-00-3
    • EN300-281767
    • SCHEMBL169719
    • 100107-43-5
    • DTXSID80435654
    • Inchi: 1S/C9H8N2O2S/c10-14(12,13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H,(H2,10,12,13)
    • InChI Key: GZZCYMXZJQCAJU-UHFFFAOYSA-N
    • SMILES: S(C1C2C=CC=CC=2C=CN=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 208.03074
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 73.05
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